Cas no 879996-77-7 (3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic Acid)

• Product Name: 3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic Acid
• CAS No: 879996-77-7
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• MDL: MFCD06809632
• CID: 1919249
• PubChem ID: 5200246
• Update Time: 2025-06-09

3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-(3,4-dimethoxyphenyl)-
• 3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid
• MFCD06809632
• STK504572
• 5-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid
• BS-3139
• AKOS000266314
• 879996-77-7
• ALBB-007501
• BBL024440
• 3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carboxylicacid
• 3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic Acid

• MDL： MFCD06809632
• Inchi： 1S/C12H12N2O4/c1-17-9-4-3-7(5-10(9)18-2)11-8(12(15)16)6-13-14-11/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： BPEKIIXCDLHWRC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=C(C(=O)O)C=NN1)OC

Computed Properties

• Exact Mass: 248.07970687Da
• Monoisotopic Mass: 248.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 459.5±45.0 °C at 760 mmHg
• Flash Point: 231.7±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic Acid

3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic Acid, also known by its CAS number 879996-77-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrazole ring with a substituted phenyl group and a carboxylic acid moiety. The compound has garnered attention due to its potential applications in drug discovery and as a building block for more complex molecules.

The structure of 3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic Acid is notable for its aromaticity and functional diversity. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, contributes to the molecule's stability and reactivity. The 3,4-dimethoxyphenyl group attached to the pyrazole ring introduces electron-donating methoxy groups, which can influence the electronic properties of the molecule and its interactions with biological systems. The carboxylic acid group at the 4-position of the pyrazole ring adds acidic character to the molecule, making it potentially useful in various chemical reactions.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. For instance, researchers at the University of California have explored the role of pyrazole-containing compounds in modulating cellular signaling pathways. Their findings suggest that 3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic Acid could serve as a lead compound for developing inhibitors of specific kinases involved in cancer progression. This aligns with broader trends in drug discovery where heterocyclic compounds are increasingly being investigated for their therapeutic potential.

In terms of synthesis, 3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic Acid can be prepared through a variety of methods. One common approach involves the condensation of an appropriate aldehyde with hydrazine derivatives under acidic conditions to form the pyrazole ring. Subsequent functionalization steps allow for the introduction of the 3,4-dimethoxyphenyl group and the carboxylic acid moiety. Optimization of these steps has led to higher yields and improved purity levels, making this compound more accessible for research purposes.

The pharmacological properties of 3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic Acid have been extensively studied. Preclinical trials conducted at the Massachusetts Institute of Technology (MIT) have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes. Additionally, studies at Stanford University have shown that it possesses antioxidant properties, which could be beneficial in treating oxidative stress-related disorders such as neurodegenerative diseases.

Beyond its pharmacological applications, 3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic Acid has also found use in materials science. Researchers at ETH Zurich have explored its potential as a precursor for organic semiconductors due to its conjugated π-system and ability to form stable films. Initial results indicate that this compound could be integrated into next-generation electronic devices, although further research is needed to fully realize its potential in this field.

In conclusion, 3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic Acid, CAS number 879996-77-7, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.